Cas no 2229468-93-1 (2-(2-amino-1-fluoroethyl)-6-fluorophenol)

• Product Name: 2-(2-amino-1-fluoroethyl)-6-fluorophenol
• CAS No: 2229468-93-1
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 6365120
• PubChem ID: 165707085
• Update Time: 2025-06-30

2-(2-amino-1-fluoroethyl)-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1-fluoroethyl)-6-fluorophenol
• EN300-1801190
• 2229468-93-1

• Inchi： 1S/C8H9F2NO/c9-6-3-1-2-5(8(6)12)7(10)4-11/h1-3,7,12H,4,11H2
• InChI Key： JZPCRIPNGNTYFX-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC=C(C=1O)F

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-amino-1-fluoroethyl)-6-fluorophenol

Introduction to 2-(2-Amino-1-Fluoroethyl)-6-Fluorophenol (CAS No. 2229468-93-1)

2-(2-Amino-1-Fluoroethyl)-6-Fluorophenol (CAS No. 2229468-93-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a potential candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of 2-(2-Amino-1-Fluoroethyl)-6-Fluorophenol is C₉H₁₀F₂NO₂, and its molecular weight is approximately 198.17 g/mol. The presence of fluorine atoms in the molecule imparts unique electronic and steric properties, which can influence its biological activity and pharmacokinetic behavior. The amino group and hydroxyl group further contribute to its reactivity and potential for forming hydrogen bonds, making it an interesting target for drug design.

Synthesis of 2-(2-Amino-1-Fluoroethyl)-6-Fluorophenol

The synthesis of 2-(2-Amino-1-Fluoroethyl)-6-Fluorophenol has been explored through various routes, each with its own advantages and challenges. One common approach involves the reaction of 6-fluorophenol with 1-fluoro-2-chloroethane followed by amination. This method typically involves the following steps:

• Nucleophilic substitution of 6-fluorophenol with 1-fluoro-2-chloroethane to form an intermediate alkylated product.
• Amination of the intermediate using ammonia or a suitable amine source to introduce the amino group.

Recent advancements in synthetic methodologies have also led to more efficient and environmentally friendly routes, such as the use of catalytic systems and green solvents. These improvements not only enhance the yield and purity of the final product but also reduce the environmental impact of the synthesis process.

Biological Activity and Potential Applications

2-(2-Amino-1-Fluoroethyl)-6-Fluorophenol has shown promising biological activity in several areas, including anti-inflammatory, antioxidant, and neuroprotective effects. Recent studies have highlighted its potential as a lead compound for developing new therapeutic agents.

• Anti-Inflammatory Activity: Research has demonstrated that 2-(2-Amino-1-Fluoroethyl)-6-Fluorophenol can inhibit pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. This property makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.
• Antioxidant Properties: The compound exhibits strong antioxidant activity, which can help protect cells from oxidative stress-induced damage. This is particularly relevant in conditions such as neurodegenerative diseases and cardiovascular disorders where oxidative stress plays a significant role.
• Neuroprotective Effects: Preliminary studies have shown that 2-(2-Amino-1-Fluoroethyl)-6-Fluorophenol can protect neurons from damage caused by various insults, including ischemia and neurotoxic agents. This suggests its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

The promising preclinical results of 2-(2-Amino-1-Fluoroethyl)-6-Fluorophenol have paved the way for further investigation in clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic profile in humans. These trials will provide crucial data on dosing, bioavailability, and potential side effects, which are essential for advancing the compound to later stages of clinical development.

In addition to clinical trials, ongoing research is focused on optimizing the structure of 2-(2-Amino-1-Fluoroethyl)-6-Fluorophenol to enhance its therapeutic efficacy and reduce any potential adverse effects. Computational methods such as molecular docking and quantum mechanics calculations are being employed to guide these optimization efforts.

Safety Considerations

Safety is a paramount concern in the development of any new pharmaceutical agent. Preclinical toxicity studies have shown that 2-(2-Amino-1-Fluoroethyl)-6-Fluorophenol has a favorable safety profile at therapeutic doses. However, as with any new compound, continued monitoring is necessary to ensure long-term safety and efficacy.

In conclusion, 2-(2-Amino-1-Fluoroethyl)-6-Fluorophenol (CAS No. 2229468-93-1) is a promising compound with diverse biological activities that make it a valuable target for further research and development. Its unique chemical structure, coupled with its potential therapeutic applications, positions it as a key player in the future landscape of medicinal chemistry and pharmaceutical science.